Cas no 1060801-82-2 (2-(3-Methoxypyridin-4-yl)ethanamine)

• Product Name: 2-(3-Methoxypyridin-4-yl)ethanamine
• CAS No: 1060801-82-2
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• MDL: MFCD13189014
• CID: 822755
• PubChem ID: 53302027
• Update Time: 2025-05-22

2-(3-Methoxypyridin-4-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methoxypyridin-4-yl)ethanamine
• 3-methoxy-4-Pyridineethanamine
• 2-(3-Methoxy-pyridin-4-yl)-ethylamine
• 1060801-82-2
• CS-0339548
• AKOS015892068
• DTXSID10693285
• AB67567
• F13309
• 2-(3-METHOXYPYRIDIN-4-YL)ETHAN-1-AMINE
• DB-348392

• MDL： MFCD13189014
• Inchi： 1S/C8H12N2O/c1-11-8-6-10-5-3-7(8)2-4-9/h3,5-6H,2,4,9H2,1H3
• InChI Key： LUOUKBFLILUAIJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=NC=CC=1CCN

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 48.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-(3-Methoxypyridin-4-yl)ethanamine

Comprehensive Overview of 2-(3-Methoxypyridin-4-yl)ethanamine (CAS No. 1060801-82-2): Properties, Applications, and Industry Insights

2-(3-Methoxypyridin-4-yl)ethanamine (CAS No. 1060801-82-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. This compound, characterized by a pyridine ring substituted with a methoxy group and an ethanamine side chain, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular formula and precise chemical structure make it a valuable building block for drug discovery, particularly in targeting neurological and metabolic pathways.

In recent years, the demand for high-purity 2-(3-Methoxypyridin-4-yl)ethanamine has surged, driven by its applications in small-molecule drug development and medicinal chemistry. Researchers are increasingly exploring its potential as a precursor for kinase inhibitors and GPCR-targeted therapies, aligning with the growing focus on personalized medicine. The compound’s solubility, stability, and reactivity under varying conditions have been extensively studied to optimize its use in high-throughput screening assays.

The synthesis of CAS 1060801-82-2 typically involves multi-step organic reactions, including cross-coupling and reductive amination techniques. Advances in green chemistry have also prompted innovations in its production, such as catalytic methods that reduce waste and improve yield. These developments resonate with the industry’s shift toward sustainable chemical manufacturing, a topic frequently searched by professionals in the field.

From a commercial perspective, 2-(3-Methoxypyridin-4-yl)ethanamine suppliers emphasize its role in contract research organizations (CROs) and academic laboratories. The compound’s patent landscape and regulatory status are often queried in databases, reflecting its relevance in intellectual property strategies. Analytical techniques like HPLC, NMR, and mass spectrometry are critical for quality control, ensuring compliance with Good Manufacturing Practices (GMP).

Emerging trends in AI-driven drug design have further highlighted the importance of 2-(3-Methoxypyridin-4-yl)ethanamine derivatives. Computational models predict its interactions with biological targets, accelerating the identification of novel therapeutics. This aligns with frequent search queries about machine learning in chemistry and virtual screening tools, making the compound a focal point for interdisciplinary research.

In summary, 2-(3-Methoxypyridin-4-yl)ethanamine (CAS No. 1060801-82-2) exemplifies the intersection of chemical innovation and biomedical applications. Its adaptability in diverse research contexts—from catalysis to drug formulation—positions it as a critical asset in modern science. As industries prioritize cost-effective synthesis and eco-friendly processes, this compound continues to evolve, meeting the dynamic needs of global research communities.